4-((5-Fluoropyridin-2-yl)methoxy)pyridin-2(1H)-one

• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol
• IUPAC Name: 4-[(5-fluoropyridin-2-yl)methoxy]-1H-pyridin-2-one
• InChI: InChI=1S/C11H9FN2O2/c12-8-1-2-9(14-6-8)7-16-10-3-4-13-11(15)5-10/h1-6H,7H2,(H,13,15)
• InChI Key: UWIGFKIRIDTPDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1F)COC2=CC(=O)NC=C2

Description

4-((5-Fluoropyridin-2-yl)methoxy)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C11H9FN2O2 and its molecular weight is 220.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-((5-Fluoropyridin-2-yl)methoxy)pyridine 1-oxide (1.76 g, 7.99 mmol) was heated to 140° C. in acetic anhydride (80 mL) for 5 h. The mixture was concentrated and then heated at 80° C. for 1 h in a mixture of MeOH (20 mL) and aqueous 1 N NaOH (15 mL). The resulting black solution was concentrated to a volume of 15 mL, and the solid was filtered off, rinsed with CH2Cl2 and dried under vacuum to provide the title compound (1.29 g, 73%) as a yellow solid: 1H NMR (500 MHz, DMSO-d6) δ 11.12 (s, 1H), 8.59 (d, J=2.9 Hz, 1H), 7.79 (ddd, J=8.7, 8.7, 2.9 Hz, 1H), 7.60 (dd, J=8.7, 4.5 Hz, 1H), 7.26 (d, J=7.3 Hz, 1H), 5.95 (dd, J=7.4, 2.6 Hz, 1H), 5.78 (d, J=2.5 Hz, 1H), 5.12 (s, 2H).